Cas no 15499-33-9 (p-Benzoquinone,2-isopropyl-, 4-oxime, (Z)- (8CI))

• Product Name: p-Benzoquinone,2-isopropyl-, 4-oxime, (Z)- (8CI)
• CAS No: 15499-33-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 121024
• PubChem ID: 13801475
• Update Time: 2025-04-18

p-Benzoquinone,2-isopropyl-, 4-oxime, (Z)- (8CI) Chemical and Physical Properties

Names and Identifiers

• p-Benzoquinone,2-isopropyl-, 4-oxime, (Z)- (8CI)
• p-Benzoquinone, 2-isopropyl-, 4-oxime, (Z)- (8CI)
• SCHEMBL2876816
• 4-nitroso-2-propan-2-ylphenol
• 107244-57-5
• SCHEMBL13118634
• 2-isopropyl-[1,4]benzoquinone 4-oxime
• XXKAQIZVTXZWAQ-UHFFFAOYSA-N
• p-benzoquinone, 2-isopropyl-, 4-oxime, (z)-
• p-Benzoquinone,2-isopropyl-,4-oxime,(Z)-(8ci)
• 15499-33-9
• Phenol, 2-(1-methylethyl)-4-nitroso- (9CI)
• 15640-53-6
• SCHEMBL10714227
• 2,5-Cyclohexadiene-1,4-dione,2-(1-methylethyl)-,4-oxime(9CI)

• Inchi： 1S/C9H11NO2/c1-6(2)8-5-7(10-12)3-4-9(8)11/h3-6,11H,1-2H3
• InChI Key： CLADXCXEDHMSHV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)C)N=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66